Cas no 1337106-08-7 (tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate
• CAS No: 1337106-08-7
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5757842
• PubChem ID: 82307924
• Update Time: 2025-05-22

tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethyl]carbamate
• EN300-1880805
• 1337106-08-7
• tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate

• Inchi： 1S/C16H26N2O3/c1-10-7-12(14(20-6)8-11(10)2)13(17)9-18-15(19)21-16(3,4)5/h7-8,13H,9,17H2,1-6H3,(H,18,19)
• InChI Key： XFRXOZQEFFTBAX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=C(C)C(C)=CC=1OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate

tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate, also known by its CAS number 1337106-08-7, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an tert-butyl group with an N-2-amino moiety and a 2-methoxy-4,5-dimethylphenyl substituent. The combination of these functional groups makes it a versatile molecule with diverse applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate involves a multi-step process that typically begins with the preparation of the phenolic precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. The use of microwave-assisted synthesis has also been explored, offering a faster route to the desired product while maintaining high purity levels.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies. It exhibits potent activity against various enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy. Recent studies have highlighted its selective cytotoxicity against certain cancer cell lines, suggesting a possible use as a targeted chemotherapeutic agent.

The structural complexity of tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate lends itself well to applications in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of high-performance polymers and coatings. Researchers have also explored its use as a building block for advanced materials with tailored mechanical and thermal properties.

In the agricultural sector, this compound has demonstrated potential as an effective herbicide. Its ability to inhibit key enzymes involved in plant metabolism has been validated through field trials, showing promising results in controlling invasive weed species without adversely affecting crop health. Furthermore, its biodegradability has been assessed under various environmental conditions, indicating that it poses minimal risk to ecosystems when used responsibly.

The latest research on CAS 1337106-08-7 has focused on enhancing its bioavailability through structural modifications. By introducing additional functional groups or altering the stereochemistry, scientists aim to improve its pharmacokinetic profile for better therapeutic outcomes. These modifications are expected to expand its application scope across different therapeutic areas.

In conclusion, tert-butyl N-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethylcarbamate, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its potential applications span multiple industries, from pharmaceuticals to agrochemicals and materials science. As ongoing studies uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to both academic and industrial advancements.